Cas no 2248401-12-7 (Ethyl 3-(5,7-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-6-yl)propanoate)

• Product Name: Ethyl 3-(5,7-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-6-yl)propanoate
• CAS No: 2248401-12-7
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 6083108
• PubChem ID: 137940718
• Update Time: 2025-05-19

Ethyl 3-(5,7-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-6-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6507930
• 2248401-12-7
• Ethyl 3-(5,7-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-6-yl)propanoate
• ethyl 3-{5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}propanoate

• Inchi： 1S/C13H21N3O2/c1-4-18-13(17)6-5-11-9(2)15-12-7-8-14-16(12)10(11)3/h7-11,15H,4-6H2,1-3H3
• InChI Key： DNVIBYKSZIXSLU-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C(C)NC2=CC=NN2C1C)=O

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.2Ų

Additional information on Ethyl 3-(5,7-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-6-yl)propanoate

Exploring the Chemical Profile and Applications of Ethyl 3-(5,7-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-6-yl)propanoate (CAS No. 2248401-12-7)

In the realm of organic chemistry and pharmaceutical research, Ethyl 3-(5,7-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-6-yl)propanoate (CAS No. 2248401-12-7) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its pyrazolo[1,5-a]pyrimidine core, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework combines a tetrahydropyrazolo ring system with an ethyl propanoate side chain, offering versatility in synthetic modifications and drug design.

The growing demand for heterocyclic compounds in medicinal chemistry has propelled the study of Ethyl 3-(5,7-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-6-yl)propanoate. Researchers are particularly intrigued by its potential role in modulating biological targets, such as enzymes or receptors, due to its hydrogen-bonding capabilities and lipophilic properties. Recent trends in AI-driven drug discovery have further highlighted the importance of such scaffolds, as computational models predict their interactions with proteins involved in various diseases.

From a synthetic perspective, the compound's CAS No. 2248401-12-7 serves as a critical identifier for chemists seeking to reproduce or modify its structure. Its ethyl ester functionality is a common motif in prodrug design, enabling improved bioavailability of active pharmaceutical ingredients (APIs). This aligns with current industry focus on prodrug strategies and drug delivery optimization, topics frequently searched in academic and pharmaceutical forums.

Environmental and green chemistry considerations are also relevant to discussions about Ethyl 3-(5,7-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-6-yl)propanoate. As sustainability becomes a priority, researchers are investigating eco-friendly synthesis routes for such intermediates. Questions like "How to synthesize pyrazolo[1,5-a]pyrimidine derivatives sustainably?" reflect this trend, making the compound's production methods a topic of interest.

In analytical chemistry, the characterization of CAS No. 2248401-12-7 involves advanced techniques like NMR spectroscopy and mass spectrometry, which are frequently searched by students and professionals alike. The compound's spectral data contributes to broader databases used in cheminformatics and machine learning applications, supporting the development of predictive models for molecular properties.

The 5,7-dimethyl substitution pattern in this molecule is noteworthy, as methyl groups often influence metabolic stability and binding affinity in drug candidates. This structural aspect connects to popular queries about "the role of methyl groups in drug design" or "how steric effects impact molecular interactions." Such discussions are prevalent in online chemistry communities and educational platforms.

Looking ahead, Ethyl 3-(5,7-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-6-yl)propanoate may find applications beyond pharmaceuticals. Materials science researchers are exploring similar nitrogen-containing heterocycles for organic electronics or catalysis, areas that generate substantial search traffic among interdisciplinary scientists. The compound's potential in these emerging fields warrants further investigation and could drive future patent activity.

For those working with this compound, proper handling and storage of CAS No. 2248401-12-7 are essential considerations. While not classified as hazardous, best practices in chemical safety remain a top concern for laboratory personnel, as evidenced by frequent searches for "safe handling of organic esters" and "storage conditions for heterocyclic compounds."

In conclusion, Ethyl 3-(5,7-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-6-yl)propanoate represents a fascinating case study in modern chemical research. Its structural complexity, combined with current scientific priorities like drug discovery, sustainable chemistry, and computational modeling, ensures its continued relevance. As research progresses, this compound may yield valuable insights for multiple scientific disciplines, making it a subject worth following in the coming years.